Cas no 372-75-8 (L-Citrulline)

L-Citrulline is an amino acid supplement that supports cardiovascular health by enhancing blood flow and nitric oxide production. Its key benefits include vasodilation promotion, exercise performance improvement, and muscle pump enhancement. It may also aid in reducing blood pressure and improving overall circulatory function when combined with regular physical activity.

L-Citrulline structure

Product Name:L-Citrulline

CAS No:372-75-8

MF:C₆H₁₃N₃O₃

MW:175.185721158981

MDL:MFCD00064397

CID:37133

PubChem ID:9750

Update Time:2025-08-26

L-Citrulline Chemical and Physical Properties

Names and Identifiers

- L-Citrulline
- CITRULLINE
- CITRULLINE, L-
- H-CIT-OH
- H-L-CIT-OH
- H-ORN(CARBAMOYL)-OH
- H-ORN(CONH2)-OH
- L-2-AMINE-5-UREIDOVAIERIC ACID
- L-2-AMINE-5-UREIDOVALERIC ACID
- L-2-AMINO-5-UREIDO-N-VALERIC ACID
- L(+)-2-AMINO-5-UREIDOVALERIC ACID
- L-2-AMINO-5-UREIDOVALERIC ACID
- L-CIT
- L-CITRULINE
- L-(+)-CITRULLINE
- N-DELTA-CARBAMOYL-L-ORNITHINE
- N-ORN(CARBAMOYL)-OH
- (S)-2-AMINO-5-UREIDOPENTANOIC ACID
- 2-Amino-5-ureidovalericacid
- (2S)-2-amino-5-(carbamoylamino)pentanoic acid
- CITRULLINE, L-(P)
- CITRULLINE, L-(RG)
- L-(+)Citrulline
- L(+)-Citrulline
- (S)-2-amino-5-(carbamoyl amino)pentanoic acid
- (S)-2-Amino-5-ureidopentanoic acid L-2-Amino-5-ureidovaleric acid
- [14C]-Citrulline
- d-ureidonorvaline
- L-Cytrulline
- N5-(Aminocarbonyl)ornithine
- N5-Carbamoyl-L-ornithine
- Sitrulline
- delta-Ureidonorvaline
- N(delta)-Carbamylornithine
- alpha-Amino-delta-ureidovaleric acid
- N5-carbamoylornithine
- Ornithine, N5-(aminocarbonyl)-
- 2-Amino-5-ureidovaleric acid
- L-Ornithine, N5-(aminocarbonyl)-
- L-citrullin
- Cit Sitrulline Citrulline L-Citrulline L-Cytrulline CITRULLINE,(L) .delta.-Ureidonorvaline N5-Carbamoyl-L-ornithine N.delta.-Carbamylornithine N(.delta.)-Carbamylornithine
- 372-75-8
- citrulina
- Citrullin
- (2S)-2-azaniumyl-5-(carbamoylamino)pentanoate
- N(5)-(aminocarbonyl)ornithine
- Cit
- 2-Amino-5-uredovaleric acid
- 627-77-0
- N(5)-(aminocarbonyl)-DL-ornithine
- N(5)-carbamoyl-DL-ornithine
- dl-citrulline
- DL-2-amino-5-ureidovaleric acid
- N(5)-(aminocarbonyl)-L-ornithine
- :L-Citrulline
- MDL： MFCD00064397
- Inchi： 1S/C6H13N3O3/c7-4(5(10)11)2-1-3-9-6(8)12/h4H,1-3,7H2,(H,10,11)(H3,8,9,12)
- InChI Key： RHGKLRLOHDJJDR-UHFFFAOYSA-N
- SMILES： NC(C(=O)O)CCCNC(=O)N
- BRN： 6055157

Computed Properties

Exact Mass: 175.09600
Monoisotopic Mass: 175.09569129 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -4.3
Topological Polar Surface Area: 118
Molecular Weight: 175.19

Experimental Properties

Color/Form: Powder
Density: 1.2919 (rough estimate)
Melting Point: 214-216 ºC
Boiling Point: 386.7°C at 760 mmHg
Flash Point: 187.7±27.9 °C
Refractive Index: 26 ° (C=8, 6mol/L HCl)
Solubility: 200g/L (at 20 °C)
Water Partition Coefficient: 200 g/L (20 ºC)
PSA: 118.44000
LogP: 0.63830
Solubility: Soluble in water, insoluble in methanol and ethanol
Merck: 2331
pka: 2.43(at 25℃)
Specific Rotation: 25.5 º (c=8, 6N HCl)
Vapor Pressure: 0.0±1.9 mmHg at 25°C

L-Citrulline Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S24/25
Hazardous Material Identification：
TSCA：Yes
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38
Safety Term：S24/25

L-Citrulline Customs Data

HS CODE：29241900
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Citrulline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C109228-500g	L-Citrulline	372-75-8	98%	500g	¥266.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C109228-100g	L-Citrulline	372-75-8	98%	100g	¥92.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C109228-5g	L-Citrulline	372-75-8	98%	5g	¥30.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C109228-25g	L-Citrulline	372-75-8	98%	25g	¥38.90	2023-09-03
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C1804639443- 25g	L-Citrulline	372-75-8	98%	25g	¥ 49.4	2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C1804639435- 100g	L-Citrulline	372-75-8	98%	100g	¥ 107.1	2021-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	C7629-10MG	L-Citrulline	372-75-8		10mg	¥387.74	2025-01-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	C7629-1G	L-Citrulline	372-75-8		1g	¥617.12	2025-01-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	C7629-5G	L-Citrulline	372-75-8		5g	¥757.26	2025-01-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	C7629-25G	L-Citrulline	372-75-8		25g	¥2220.76	2025-01-11

L-Citrulline Production Method

Production Method 1

74-79-3

372-75-8

70-26-8

Reaction Conditions

1.1R:HCl, S:H2O, 60 h, 28°C, pH 6.5

Reference

: Development of a system of high ornithine and citruliine production by a plant-derived lactic acid bacterium, Weissella confusa K-28

By Rakhimuzzaman, Md. et al, Biological & Pharmaceutical Bulletin, 2019, 42(9), 1581-1589

L-Citrulline Raw materials

L-Arginine

L-Citrulline Preparation Products

L-Citrulline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:372-75-8)L-瓜氨酸

Order Number:LE25473587;LE6605;LE18806

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:48

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:372-75-8)L-Citrulline

Order Number:sfd14639

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

L-Citrulline Spectrogram

1H NMR

13C NMR

GC-MS

L-Citrulline Related Literature

1. Aldol sensor-inspired fluorescent probes for measuring protein citrullination

Huihong Chen,Hailong Zhao,Lingling Xiang,Haiting Wu,Yunshi Liang,Xin-An Huang,Jing Zhang Org. Biomol. Chem. 2020 18 5120
2. Arginine analogues incorporating carboxylate bioisosteric functions are micromolar inhibitors of human recombinant DDAH-1

Sara Tommasi,Chiara Zanato,Benjamin C. Lewis,Pramod C. Nair,Sergio Dall'Angelo,Matteo Zanda,Arduino A. Mangoni Org. Biomol. Chem. 2015 13 11315
3. Development of high-throughput HILIC-MS/MS methodology for plasma citrulline determination in multiple species

Prem K. Gupta,Joshua Brown,Prabath G. Biju,John Thaden,Nicolaas E. Deutz,Sree Kumar,Martin Hauer-Jensen,Howard P. Hendrickson Anal. Methods 2011 3 1759
4. Influence of nanosecond pulsed plasma on the non-enzymatic pathway for the generation of nitric oxide from l-arginine and the modification of graphite oxide to increase the solar cell efficiency

Pankaj Attri,Ji Hoon Park,Jitender Gaur,Naresh Kumar,Dae Hoon Park,Su Nam Jeon,Bong Sang Park,Suresh Chand,Han Sup Uhm,Eun Ha Choi Phys. Chem. Chem. Phys. 2014 16 18375
5. Fatty acids from edible sea hares: anti-inflammatory capacity in LPS-stimulated RAW 264.7 cells involves iNOS modulation

R. B. Pereira,M. Taveira,P. Valent?o,C. Sousa,P. B. Andrade RSC Adv. 2015 5 8981

Related Categories

372-75-8 (L-Citrulline) Related Products

Recommended suppliers